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Introduction

Famotidine is a potent histamine H2-receptor antagonist widely used in the treatment of
gastroesophageal reflux disease (GERD) and peptic ulcers in both adult and pediatric
populations. Accurate quantification of famotidine in plasma is crucial for pharmacokinetic
studies, therapeutic drug monitoring, and dose optimization in children, where physiological
differences can significantly impact drug disposition. This application note provides a detailed
protocol for the quantitative analysis of famotidine in low-volume pediatric plasma samples
using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and
selective analytical technique. The described method is optimized for small sample volumes, a
critical consideration in pediatric research.

Principle

This method utilizes a simple protein precipitation technique for sample preparation, followed
by chromatographic separation of famotidine and an internal standard (IS) on a reversed-phase
C18 column. Detection and quantification are achieved using a triple quadrupole mass
spectrometer operating in the positive electrospray ionization (ESI+) mode with multiple
reaction monitoring (MRM).
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Experimental Protocols
Reagents and Materials

o Famotidine reference standard

Famotidine-d4 (or other suitable stable isotope-labeled internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (drug-free) for calibration standards and quality controls

Instrumentation

 Liquid chromatograph (e.g., Agilent 1200 series or equivalent)

» Triple quadrupole mass spectrometer with an electrospray ionization source (e.g., Sciex API
4000 or equivalent)

e Analytical column: C18, 50 x 2.1 mm, 3.5 um particle size (or equivalent)

o Data acquisition and processing software

Preparation of Stock and Working Solutions

o Famotidine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of famotidine
reference standard in 10 mL of methanol.

 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of
Famotidine-d4 in 1 mL of methanol.

» Working Standard Solutions: Prepare serial dilutions of the famotidine stock solution in 50:50
(v/v) methanol:water to create a series of working standard solutions for calibration curve
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and quality control samples.

« Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution
with 50:50 (v/v) methanol:water.

Sample Preparation (Protein Precipitation)

o Label microcentrifuge tubes for standards, quality controls, and unknown pediatric plasma
samples.

e To 50 pL of plasma in a microcentrifuge tube, add 10 uL of the internal standard working
solution (100 ng/mL).

o Vortex briefly.

e Add 150 pL of acetonitrile (or methanol) to precipitate plasma proteins.
» Vortex vigorously for 1 minute.

e Centrifuge at 13,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial.

Inject 5-10 pL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions
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Parameter

Setting

Liquid Chromatography

Column

C18,50 x 2.1 mm, 3.5 ym

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min
5% B to 95% B over 3 minutes, hold at 95% B

Gradient for 1 minute, return to 5% B and equilibrate for 1
minute

Injection Volume 5puL

Column Temperature 40°C

Mass Spectrometry

lonization Mode ESI Positive

MRM Transitions

Famotidine: m/z 338.1 — 189.1; Famotidine-d4:
m/z 342.1 - 193.1[1]

Dwell Time 100 ms
lon Source Temperature 500°C
lonSpray Voltage 5500 V
Curtain Gas 20 psi
Collision Gas 6 psi
GS1 and GS2 50 psi

Method Validation Summary

The method was validated according to regulatory guidelines for bioanalytical method
validation. The following parameters were assessed:
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Linearity

The calibration curve was linear over the concentration range of 1 to 500 ng/mL in plasma. The
coefficient of determination (r2) was consistently > 0.99.

Parameter Value
Calibration Range 1-500 ng/mL
Regression Equation y=mx+c
Correlation Coefficient (r?) >0.99

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC)
levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC
(HQC). The results are summarized below.

. Intra-day Intra-day Inter-day Inter-day

Concentrati o o
QC Level Precision Accuracy Precision Accuracy

on (ng/mL)

(%CV) (%) (%CV) (%)

LLOQ 1 <15 85-115 <15 85-115
LQC 3 <15 85-115 <15 85 - 115
MQC 100 <15 85-115 <15 85-115
HQC 400 <15 85-115 <15 85-115

Recovery and Matrix Effect

The extraction recovery of famotidine from plasma was determined to be consistent and
reproducible across the QC levels. The matrix effect was assessed and found to be minimal,
with the use of a stable isotope-labeled internal standard effectively compensating for any

observed ion suppression or enhancement.
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Parameter Famotidine Famotidine-d4 (IS)

Extraction Recovery (%) > 85% > 85%

Matrix Factor 0.95-1.05 0.96 - 1.04
Stability

Famotidine was found to be stable in pediatric plasma under various storage and handling

conditions, including short-term bench-top stability, long-term freezer storage at -80°C, and

after multiple freeze-thaw cycles.

Stability (% of initial

Stability Condition Duration .
concentration)
Bench-top (Room Temp) 4 hours 95 - 105
Freeze-thaw 3 cycles 93-103
Long-term (-80°C) 30 days 96 -104
Experimental Workflow
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Pediatric Plasma Sample Collection (50 pL)

'

Addition of Internal Standard (Famotidine-d4)

'

Protein Precipitation (Acetonitrile)

'

Vortex & Centrifugation

'

Supernatant Transfer

LC-MS/MS Analysis

Data Acquisition & Processing

Quantification & Reporting

Click to download full resolution via product page

Caption: Workflow for famotidine analysis in pediatric plasma.

Signaling Pathway (Not Applicable)
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The analysis of famotidine in plasma is a bioanalytical procedure and does not directly involve
a biological signaling pathway. The mechanism of action of famotidine involves the blockade of
histamine H2 receptors in the stomach, leading to reduced gastric acid secretion. A diagram
illustrating this pharmacological action is provided below.

ivates. Proton Pump H+ Secretion
(H+/K+ ATPase) (Gastric Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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